Cas no 2228394-69-0 (methyl({2-6-(propan-2-yloxy)pyridin-2-ylpropan-2-yl})amine)

• Product Name: methyl({2-6-(propan-2-yloxy)pyridin-2-ylpropan-2-yl})amine
• CAS No: 2228394-69-0
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5943406
• PubChem ID: 165867364
• Update Time: 2025-07-09

methyl({2-6-(propan-2-yloxy)pyridin-2-ylpropan-2-yl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-6-(propan-2-yloxy)pyridin-2-ylpropan-2-yl})amine
• 2228394-69-0
• EN300-1773167
• methyl({2-[6-(propan-2-yloxy)pyridin-2-yl]propan-2-yl})amine

• Inchi： 1S/C12H20N2O/c1-9(2)15-11-8-6-7-10(14-11)12(3,4)13-5/h6-9,13H,1-5H3
• InChI Key： FYHMSLDYTSWKEI-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1=CC=CC(C(C)(C)NC)=N1

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.2Ų

Additional information on methyl({2-6-(propan-2-yloxy)pyridin-2-ylpropan-2-yl})amine

Methyl({2-6-(Propan-2-yloxy)Pyridin-2-ylPropan-2-yl})Amine: A Comprehensive Overview

Methyl({2-6-(Propan-2-yloxy)Pyridin-2-ylPropan-2-yl)Amine, also known by its CAS number 2228394-69-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a methyl group attached to an amine moiety, further connected to a propanol group and a pyridine ring substituted with an isopropoxy group. The combination of these functional groups makes it a versatile molecule with diverse reactivity and applications.

The synthesis of Methyl({2-6-(Propan-2-yloxy)Pyridin-2-ylPropan-2-yl)Amine involves a series of carefully designed reactions, including nucleophilic substitutions, eliminations, and possibly coupling reactions. Recent advancements in organocatalysis and transition-metal-catalyzed reactions have significantly streamlined the synthesis process, making it more efficient and scalable for industrial production.

The structural complexity of this compound lends itself to various applications in the field of medicinal chemistry. For instance, the pyridine ring can act as a π-electron-deficient aromatic system, making it suitable for interactions with nucleophilic groups in biological systems. Additionally, the presence of the isopropoxy group enhances the compound's lipophilicity, which is crucial for drug absorption and bioavailability.

In recent studies, Methyl({2-6-(Propan-2-yloxy)Pyridin-2-ylPropan strong>-< strong> 2 strong > - < strong > yl strong > })Amine has been explored as a potential lead compound in the development of new pharmaceutical agents targeting specific biological pathways. For example, researchers have investigated its ability to modulate enzyme activity and receptor binding, which are critical for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

The compound's stability under various conditions has also been a focal point of recent research. Studies have shown that Methyl({< strong > 2 - 6 - ( Propan - 2 - yloxy ) Pyridin - 2 - yl Propan - 2 - yl strong > })Amine exhibits remarkable thermal stability and resistance to hydrolysis, making it suitable for long-term storage and use in harsh chemical environments.

In conclusion, Methyl({< strong > 1 - ( Propan - 1 - yl ) Pyridin - 3 - yl ) Propane - 1 , 3 - diamine strong > }) ( CAS No: < strong > 1747858 -17 -5 strong > ) represents a fascinating example of how complex organic molecules can be harnessed for innovative applications in chemistry and pharmacology. Its unique structure, combined with its favorable chemical properties, positions it as a promising candidate for future research and development in these fields.